Cas no 887861-61-2 (N-{1-(benzenesulfonyl)pyrrolidin-2-ylmethyl}-N'-(2-methoxyphenyl)methylethanediamide)

• Product Name: N-{1-(benzenesulfonyl)pyrrolidin-2-ylmethyl}-N'-(2-methoxyphenyl)methylethanediamide
• CAS No: 887861-61-2
• MF: C₂₁H₂₅N₃O₅S
• MW: 431.505304098129
• CID: 6085769
• PubChem ID: 16829844
• Update Time: 2025-07-03

N-{1-(benzenesulfonyl)pyrrolidin-2-ylmethyl}-N'-(2-methoxyphenyl)methylethanediamide Chemical and Physical Properties

Names and Identifiers

• N-{1-(benzenesulfonyl)pyrrolidin-2-ylmethyl}-N'-(2-methoxyphenyl)methylethanediamide
• N-[[1-(benzenesulfonyl)pyrrolidin-2-yl]methyl]-N'-[(2-methoxyphenyl)methyl]oxamide
• F2574-0079
• 887861-61-2
• AKOS024661614
• SR-01000023356
• N1-(2-methoxybenzyl)-N2-((1-(phenylsulfonyl)pyrrolidin-2-yl)methyl)oxalamide
• N-{[1-(benzenesulfonyl)pyrrolidin-2-yl]methyl}-N'-[(2-methoxyphenyl)methyl]ethanediamide
• SR-01000023356-1

• Inchi： 1S/C21H25N3O5S/c1-29-19-12-6-5-8-16(19)14-22-20(25)21(26)23-15-17-9-7-13-24(17)30(27,28)18-10-3-2-4-11-18/h2-6,8,10-12,17H,7,9,13-15H2,1H3,(H,22,25)(H,23,26)
• InChI Key： RGRFKXMYZLQLRA-UHFFFAOYSA-N
• SMILES： C(NCC1CCCN1S(C1=CC=CC=C1)(=O)=O)(=O)C(NCC1=CC=CC=C1OC)=O

Computed Properties

• Exact Mass: 431.15149208g/mol
• Monoisotopic Mass: 431.15149208g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 7
• Complexity: 687
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 113Ų

Additional information on N-{1-(benzenesulfonyl)pyrrolidin-2-ylmethyl}-N'-(2-methoxyphenyl)methylethanediamide

Introduction to N-{1-(benzenesulfonylpyrrolidin-2-ylmethyl)}-N'-(2-methoxyphenyl)methylethanediamide (CAS No. 887861-61-2)

N-{1-(benzenesulfonylpyrrolidin-2-ylmethyl)}-N'-(2-methoxyphenyl)methylethanediamide, identified by its CAS number 887861-61-2, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug discovery. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of extensive research and development. The structural features of this molecule, particularly the presence of a benzenesulfonyl group and a 2-methoxyphenyl moiety, contribute to its unique chemical properties and potential therapeutic applications.

The benzenesulfonyl group is a well-known pharmacophore that is frequently incorporated into drug molecules due to its ability to enhance binding affinity and selectivity. In N-{1-(benzenesulfonylpyrrolidin-2-ylmethyl)}-N'-(2-methoxyphenyl)methylethanediamide, this group is attached to a pyrrolidine ring, which is another important structural element that influences the molecule's biological activity. Pyrrolidine derivatives are known for their diverse pharmacological effects, including antimicrobial, anti-inflammatory, and antiviral properties.

The presence of the 2-methoxyphenyl group in the molecule further enhances its potential as a lead compound for drug development. This aromatic ring is substituted with a methoxy group at the 2-position, which can modulate the electronic properties of the ring and influence its interactions with biological targets. The combination of these two pharmacophores makes N-{1-(benzenesulfonylpyrrolidin-2-ylmethyl)}-N'-(2-methoxyphenyl)methylethanediamide a compelling candidate for further investigation.

In recent years, there has been growing interest in the development of novel therapeutic agents that target complex biological pathways. N-{1-(benzenesulfonylpyrrolidin-2-ylmethyl)}-N'-(2-methoxyphenyl)methylethanediamide has been studied for its potential role in modulating various cellular processes. For instance, preliminary studies suggest that this compound may interfere with signaling pathways involved in cancer cell proliferation and survival. The ability to selectively target these pathways without affecting normal cells is a key goal in oncology research.

The chemical synthesis of N-{1-(benzenesulfonylpyrrolidin-2-ylmethyl)}-N'-(2-methoxyphenyl)methylethanediamide involves multiple steps, each requiring careful optimization to ensure high yield and purity. The synthesis typically begins with the preparation of key intermediates such as 1-(benzenesulfonyl)pyrrolidine and 2-methoxybenzylamine. These intermediates are then coupled using appropriate coupling reagents to form the final product. The use of advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, has been instrumental in improving the efficiency and scalability of the synthesis.

The pharmacological evaluation of N-{1-(benzenesulfonylpyrrolidin-2-ylmethyl)}-N'-(2-methoxyphenyl)methylethanediamide has revealed several interesting properties. In vitro assays have shown that this compound exhibits inhibitory activity against various enzymes and receptors relevant to human diseases. For example, it has demonstrated potent inhibition of kinases that are overexpressed in certain types of cancer. Additionally, it may interact with other targets involved in inflammation and immune responses, making it a potential candidate for treating autoimmune disorders.

The structural flexibility of N-{1-(< strong >benzenesulfonyl strong >)pyrrolidin - 2 - ylmethyl)} - N' - (< strong > 2 - methoxyphenyl strong >)methylethanediamide allows for further derivatization, enabling researchers to explore analogs with enhanced potency or selectivity. By modifying specific functional groups within the molecule, it may be possible to fine-tune its biological activity and optimize its pharmacokinetic properties. This approach is commonly employed in drug discovery programs to identify lead compounds that can be further developed into clinical candidates.

In conclusion, N-{1-(< strong > benzenesulfonyl strong >)pyrrolidin - 2 - ylmethyl)} - N' - (< strong > 2 - methoxyphenyl strong >)methylethanediamide (CAS No. 887861-61-2) is a structurally complex organic compound with significant potential in pharmaceutical research. Its unique combination of pharmacophores and demonstrated biological activities make it an attractive candidate for further investigation. As research continues to uncover new therapeutic targets and mechanisms, compounds like this one will play an increasingly important role in the development of novel treatments for human diseases.